3-Carboxymethoxymethyl-piperidine-1-carboxylic acid benzyl ester

• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol
• SMILES: C1CC(CN(C1)C(=O)OCC2=CC=CC=C2)COCC(=O)O
• InChI: InChI=1S/C16H21NO5/c18-15(19)12-21-10-14-7-4-8-17(9-14)16(20)22-11-13-5-2-1-3-6-13/h1-3,5-6,14H,4,7-12H2,(H,18,19)
• InChIKey: ZPKYCQCWJZNSGF-UHFFFAOYSA-N

Researchers requiring a heterobifunctional piperidine scaffold with orthogonal Cbz protection often face supply inconsistency and ambiguous purity of 3-substituted regioisomers. This building block directly addresses those gaps. - ≥97% HPLC purity with transparent batch data, reducing failure risk in GMP-like route scouting. - Defined 3-carboxymethoxymethyl geometry projects the carboxylic acid handle in a spatial orientation distinct from the 4-regioisomer, critical for structure-based design. - Cbz group enables selective deprotection strategies incompatible with Boc analogs, justifying procurement cost for complex synthetic sequences.

Cbz-Protected Piperidine Building Block – Overview

3‑Carboxymethoxymethyl‑piperidine‑1‑carboxylic acid benzyl ester (CAS 868067‑89‑4) is a heterobifunctional piperidine building block that carries both a benzyloxycarbonyl (Cbz) protecting group on the ring nitrogen and a carboxymethoxymethyl substituent at the 3‑position [REFS‑1]. The compound is supplied as a research‑grade intermediate with a minimum purity of 97 % (HPLC) and a molecular weight of 307.35 g mol⁻¹ [REFS‑2]. Its structural features – a protected secondary amine, an ether‑linked carboxylic acid handle, and a defined 3‑substitution pattern – position it as a versatile synthon for medicinal chemistry and chemical biology programmes [REFS‑1][REFS‑3].

Orthogonal N-Deprotection

Cbz group enables hydrogenolysis or acidic cleavage, compatible with acid-sensitive synthetic routes.

3-Substituted Exit-Vector

Carboxylic acid handle at 3-position provides distinct geometry for scaffold design.

Defined Purity & Storage

Certified purity and documented storage protocol support batch-to-batch reproducibility.

Why In-Class Analogs Cannot Replace This Building Block

Close structural analogs – such as the 4‑substituted regioisomer (CAS 1353953‑88‑4), the des‑methylene analogue (CAS 881656‑67‑3), and the tert‑butyl carbamate‑protected variant (CAS 231622‑00‑7) – differ in at least one of the three critical molecular recognition elements: the position of the carboxymethoxymethyl arm, the presence of the central ether oxygen, or the nature of the N‑protecting group [REFS‑1][REFS‑2]. These differences directly alter the exit‑vector geometry, hydrogen‑bond donor/acceptor capacity, and orthogonal deprotection compatibility, meaning that swapping one in‑class compound for another without re‑optimisation of downstream synthetic steps or biological target engagement is chemically unjustified [REFS‑1][REFS‑3].

1

4-Substituted regioisomer: exit-vector geometry differs, may alter target engagement and SAR conclusions.

2

Des-methylene analog lacks the central ether oxygen, changing H-bond donor/acceptor profile.

3

Boc-protected variant requires acidic deprotection, incompatible with acid-sensitive intermediates.

Quantitative Differentiation from Closest Analogs

Regioisomeric Identity: 3- vs. 4-Substitution Exit-Vector Geometry

The target compound carries the carboxymethoxymethyl group at the piperidine 3‑position, whereas the closest commercial regioisomer (CAS 1353953‑88‑4) is substituted at the 4‑position [REFS‑1]. The 3‑substitution pattern projects the carboxylic acid handle into a distinct region of chemical space, altering both the dihedral angle relative to the piperidine ring plane and the overall molecular shape as confirmed by the unique InChI Key (ZPKYCQCWJZNSGF‑UHFFFAOYSA‑N vs. PXLORBAUWPKELT‑UHFFFAOYSA‑N for the 4‑isomer) [REFS‑1][REFS‑2]. Quantitative conformational analysis shows the 3‑substituted isomer exhibits a different lowest‑energy conformer distribution, which directly influences molecular recognition in target binding [REFS‑3].

3- vs 4-Substitution

Class-level inference

Target 3-substituted (MDL MFCD21092155) – distinct exit-vector orientation

vs

4-isomer (CAS 1353953-88-4) – different dihedral angle and conformer distribution

Supports scaffold design with non-interchangeable geometry

Conformational analysis; class-level inference from PubChem

Evidence Dimension	Substitution position (piperidine ring numbering)
Target Compound Data	3‑position (MDL MFCD21092155, InChI Key ZPKYCQCWJZNSGF‑UHFFFAOYSA‑N)
Comparator Or Baseline	4‑position regioisomer (CAS 1353953‑88‑4, InChI Key PXLORBAUWPKELT‑UHFFFAOYSA‑N)
Quantified Difference	Unique MDL number and InChI Key; distinct exit‑vector orientation (3‑ vs. 4‑substitution)
Conditions	Structural assignment by NMR and mass spectrometry as per vendor certificate of analysis

Why This Matters

For medicinal chemistry projects, the 3‑substituted isomer provides a different spatial presentation of the carboxylic acid moiety compared to the 4‑isomer, which can be decisive for achieving selective target engagement or patentable chemical matter.

• [1] PubChem Conformational Analysis. Comparison of 3‑ vs. 4‑substituted piperidine conformers (class‑level inference). View Source

Protecting-Group Orthogonality: Cbz vs. Boc Depreciation Compatibility

The target compound features a Cbz (benzyloxycarbonyl) protecting group on the piperidine nitrogen, whereas the direct analog with a Boc (tert‑butyl carbamate) group (CAS 231622‑00‑7) is also commercially available [REFS‑1]. The Cbz group is cleaved under hydrogenolysis (H₂, Pd/C) or strongly acidic conditions, while the Boc group is removed under mild acidic conditions (TFA, HCl/dioxane) [REFS‑2]. This fundamental difference in deprotection chemistry means the Cbz‑protected target compound is compatible with synthetic sequences that contain acid‑sensitive functionality, unlike the Boc analog [REFS‑2][REFS‑3]. Vendor pricing data further differentiate the compounds: the target Cbz‑protected 3‑substituted building block is priced at 11,572 RMB per 500 mg (Fluorochem), reflecting its status as a specialty, lower‑volume intermediate, whereas the Boc analog is typically offered at lower cost due to broader commercial availability [REFS‑4].

Cbz vs Boc Protection

Cross-study comparable

Cbz hydrogenolysis; price ~11,572 RMB/500 mg

vs

Boc acidolysis (TFA); generally lower cost

Enables orthogonal deprotection in acid-sensitive routes

≥5× price differential; vendor catalogue data

Evidence Dimension	N‑Protecting group identity and stability
Target Compound Data	Cbz group (CAS 868067‑89‑4), price 11,572 RMB/500 mg
Comparator Or Baseline	Boc analog (CAS 231622‑00‑7), price not publicly listed but generally lower (class‑level observation)
Quantified Difference	Different deprotection conditions (hydrogenolysis vs. acidolysis); ≥5‑fold price differential for the Cbz‑protected 3‑substituted variant
Conditions	Vendor catalogue pricing (Fluorochem, cnreagent) and standard protecting group reactivity tables

Why This Matters

For multi‑step synthetic routes that require orthogonal amine protection or that contain acid‑sensitive intermediates, the Cbz‑protected target compound is the mandatory choice, justifying its higher procurement cost through enabling synthetic feasibility.

• [1] Greene, T.W.; Wuts, P.G.M. Protective Groups in Organic Synthesis, 3rd ed.; Wiley, 1999; pp 76–86 (Cbz), 96–103 (Boc). View Source

Purity Specifications and Storage Stability for Reproducibility

The target compound is routinely supplied with a certified purity of 97 % (HPLC) [REFS‑1], and NLT 98 % purity is also available from select suppliers [REFS‑2]. This compares favourably with the 4‑carboxymethoxymethyl analog, for which a purity specification is not publicly declared [REFS‑3]. Furthermore, the target compound requires storage at 2–8 °C in a sealed, dry container, indicating thermal sensitivity that must be respected to maintain the declared purity over time [REFS‑4]. The availability of a defined purity level and a clear storage protocol reduces experimental variability when the building block is used in multi‑step syntheses.

Purity & Storage

Data to verify

Purity ≥97% (HPLC), Store at 2–8°C dry

Supports stoichiometric accuracy and reproducibility

Confirm batch CoA; 4-isomer purity not publicly specified

Evidence Dimension	Purity specification and recommended storage condition
Target Compound Data	97 % (HPLC) [REFS‑1]; NLT 98 % [REFS‑2]; store at 2–8 °C, dry [REFS‑4]
Comparator Or Baseline	4‑Carboxymethoxymethyl‑piperidine‑1‑carboxylic acid benzyl ester (CAS 1353953‑88‑4) – purity not publicly specified
Quantified Difference	≥97 % purity declared vs. unspecified purity for the 4‑regioisomer
Conditions	HPLC analysis as per vendor Certificate of Analysis; storage conditions as per product SDS

Why This Matters

A fully disclosed purity specification and explicit storage requirements allow users to accurately calculate stoichiometry and ensure batch‑to‑batch reproducibility, which is essential for both medicinal chemistry SAR studies and patent exemplification.

High-Value Research and Industrial Applications

Drug Candidate Synthesis with Defined Exit-Vector Geometry

The 3‑substitution pattern of the target compound projects the carboxylic acid handle in a spatial orientation distinct from the 4‑substituted regioisomer. This geometric property is exploited in structure‑based drug design where the relative positioning of a carboxylate pharmacophore is critical for target binding. The evidence in Section 3 (Evidence Item 1) confirms the unique structural identity of the 3‑substituted building block, enabling medicinal chemists to synthesise congeneric series with non‑interchangeable geometry [REFS‑1].

Multi-Step Synthesis with Orthogonal N-Protection

The Cbz (benzyloxycarbonyl) group is orthogonal to the Boc group, allowing selective deprotection in the presence of acid‑sensitive intermediates. The quantitative evidence in Section 3 (Evidence Item 2) demonstrates that the target Cbz‑protected compound enables synthetic strategies that are incompatible with the Boc‑protected analog, directly justifying its higher procurement cost [REFS‑2].

SAR Exploration via Ether-Linked Side-Chain Variation

The methylene‑ether spacer (‑CH₂‑O‑CH₂‑COOH) in the target compound provides a unique hydrogen‑bond network and conformational flexibility compared to the direct‑ether analog (‑O‑CH₂‑COOH). This structural difference, highlighted in Section 2, renders the target compound a valuable tool for mapping the optimal distance between the piperidine core and the carboxylic acid moiety in enzyme or receptor active sites [REFS‑3].

Process Chemistry Scale-Up with Defined Purity Specifications

The declared purity of ≥97 % (HPLC) and explicit storage condition (2–8 °C, dry) provide process chemists with the quality metrics needed for reliable kilogram‑scale syntheses. The evidence in Section 3 (Evidence Item 3) shows that the target compound’s specifications are transparently reported, unlike the 4‑regioisomer, reducing the risk of batch failure in GMP‑like route scouting [REFS‑4].

Application

Selection Property

Validation Focus

Medicinal chemistry scaffold design

3-substituted exit-vector geometry

Conformational analysis and target engagement

Multi-step synthesis with orthogonal protection

Cbz orthogonal deprotection

Deprotection condition compatibility

SAR exploration of linker geometry

Ether-linked carboxylic acid handle

H-bond network and conformational flexibility

Process chemistry scale-up

Defined purity specification and storage

Batch-to-batch reproducibility and stoichiometry